Cas no 2248385-52-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}-1H-indole-2-carboxylate
• CAS No: 2248385-52-4
• MF: C₂₂H₁₉N₃O₆
• MW: 421.402765512466
• CID: 5993785
• PubChem ID: 165725350
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522066
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}-1H-indole-2-carboxylate
• 2248385-52-4

• Inchi： 1S/C22H19N3O6/c1-22(2,3)30-21(29)23-13-8-9-16-12(10-13)11-17(24-16)20(28)31-25-18(26)14-6-4-5-7-15(14)19(25)27/h4-11,24H,1-3H3,(H,23,29)
• InChI Key： KOTADULSNADFEM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)C=C(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 421.12738533g/mol
• Monoisotopic Mass: 421.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}-1H-indole-2-carboxylate

Compound CAS No 2248385-52-4: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}-1H-indole-2-carboxylate

The compound with CAS No 2248385-52-4, named 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}-1H-indole-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a dioxo isoindole core and a tert-butoxy carbonyl amino substituent. These structural features contribute to its unique chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the dioxo isoindole moiety as a promising scaffold for developing bioactive compounds. Researchers have demonstrated that this structure can serve as a template for designing molecules with enhanced stability and bioavailability. The tert-butoxy carbonyl amino group further enhances the molecule's functionality by introducing additional sites for chemical modification and interaction with biological systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving advanced organic reactions such as Ullmann coupling and Stille coupling. These methods allow for precise control over the molecule's structure, ensuring high purity and consistency. The use of these cutting-edge techniques underscores the importance of this compound in modern chemical research.

The compound's applications are not limited to pharmaceuticals; it also shows potential in materials science. For instance, its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor development. Recent experiments have shown that incorporating this compound into polymer matrices can significantly improve the mechanical properties of the resulting materials.

From a biological standpoint, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-{[(tert-butoxy)carbonyl]amino}-1H-indole-2-carboxylate has been investigated for its potential as an anticancer agent. Preclinical studies suggest that it may inhibit key enzymes involved in tumor progression, making it a promising lead compound for drug development.

In conclusion, CAS No 2248385-52-4 represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation.